Cas no 1353987-94-6 ((1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol)

• Product Name: (1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol
• CAS No: 1353987-94-6
• MF: C₁₄H₂₄N₄O
• MW: 264.366562843323
• CID: 2091569
• PubChem ID: 66570083
• Update Time: 2025-06-20

(1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol
• 1353987-94-6
• [1-[6-(diethylamino)pyrimidin-4-yl]piperidin-3-yl]methanol
• DB-215328
• AKOS024463410
• [1-(6-Diethylamino-pyrimidin-4-yl)-piperidin-3-yl]-methanol

• MDL： MFCD21098818
• Inchi： 1S/C14H24N4O/c1-3-17(4-2)13-8-14(16-11-15-13)18-7-5-6-12(9-18)10-19/h8,11-12,19H,3-7,9-10H2,1-2H3
• InChI Key： IKLWUYRZOJASRP-UHFFFAOYSA-N
• SMILES： OCC1CN(C2C=C(N=CN=2)N(CC)CC)CCC1

Computed Properties

• Exact Mass: 264.19501140g/mol
• Monoisotopic Mass: 264.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.5Ų

Additional information on (1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol

Introduction to (1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol and Its Significance in Modern Chemical Biology

Compound with the CAS number 1353987-94-6 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The compound, formally known as (1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol, represents a unique structural motif that has been explored for its potential biological activities. This introduction delves into the molecular characteristics, synthetic pathways, and the latest research findings associated with this compound, highlighting its relevance in the development of novel therapeutic agents.

The molecular structure of (1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol is characterized by a piperidine ring linked to a pyrimidine moiety, both of which are functionalized with various substituents. The presence of the diethylamino group on the pyrimidine ring and the hydroxymethyl group on the piperidine ring contributes to its diverse chemical reactivity and biological potential. This structural framework allows for multiple points of interaction with biological targets, making it a promising candidate for drug discovery.

In recent years, there has been a surge in interest regarding molecules that incorporate both pyrimidine and piperidine scaffolds due to their reported bioactivity. Pyrimidine derivatives are well-known for their role in various biological processes, including DNA replication and repair, while piperidine derivatives are often found in pharmaceuticals due to their favorable pharmacokinetic properties. The combination of these two motifs in (1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol suggests a potential for multitarget engagement, which is a key strategy in modern drug design.

The synthesis of (1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol involves a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and functional group transformations. The synthesis typically begins with the preparation of the pyrimidine precursor, which is then coupled to the piperidine moiety through a nucleophilic aromatic substitution reaction. The introduction of the diethylamino group and the hydroxymethyl group follows subsequent functionalization steps, which are carefully optimized to ensure high yield and purity.

One of the most compelling aspects of (1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol is its potential as a lead compound for drug development. Recent studies have demonstrated that molecules with similar structural features exhibit inhibitory activity against various enzymes and receptors involved in pathological processes. For instance, derivatives of pyrimidine-piperidine hybrids have shown promise in inhibiting kinases, which are overexpressed in many cancers. The diethylamino group in particular has been identified as a key pharmacophore that enhances binding affinity to biological targets.

The hydroxymethyl group on the piperidine ring provides an additional site for chemical modification, allowing for further derivatization to optimize pharmacological properties. This flexibility makes (1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol a valuable scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can rapidly identify analogs with enhanced potency and selectivity.

In addition to its potential as an anti-cancer agent, (1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol has also been explored for its activity against other diseases. Preliminary studies have indicated that this compound may have neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease. The ability of this molecule to cross the blood-brain barrier is particularly noteworthy, as it would facilitate its delivery to central nervous system targets.

The synthetic accessibility of (1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol further enhances its appeal as a research tool and drug development candidate. The availability of commercially viable starting materials and well-documented synthetic protocols enables researchers to efficiently produce this compound in sufficient quantities for both preclinical studies and clinical trials. This accessibility is crucial for translating laboratory discoveries into viable therapeutic options.

The future prospects of (1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Advances in biotechnology and medicinal chemistry continue to provide new tools for optimizing this compound's properties. As our understanding of biological pathways grows, so does the potential for discovering novel drugs based on molecules like this one.

In conclusion, (1-(6-(Diethylamino)pyrimidin-4-yl)piperidin-3-yl)methanol, with its CAS number 1353987-94-6, represents a significant advancement in chemical biology. Its unique structure, synthetic accessibility, and demonstrated bioactivity make it a valuable asset in the quest for new therapeutic agents. As research progresses, it is likely that this compound will continue to play a pivotal role in developing treatments for some of humanity's most challenging diseases.